Cas no 1986908-56-8 (3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl)-)

• Product Name: 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl)-
• CAS No: 1986908-56-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5104842
• Update Time: 2026-03-03

3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl)-

• Inchi： 1S/C13H17NO/c1-10(2)14-8-12-6-4-3-5-11(12)7-13(14)9-15/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： WIADGVJDRNNNSS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC(C=O)N1C(C)C

Additional information on 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl)-

Introduction to 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 1986908-56-8, known as 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde exhibits a unique structural framework that has garnered significant attention due to its potential applications in drug discovery and material science. The presence of a tetrahydropyrido[1,2-a]isoquinoline scaffold combined with an aldehyde functional group makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the study of isoquinoline derivatives has seen considerable progress, particularly in their role as bioactive scaffolds. The compound in question, 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl), has been explored for its pharmacological properties. Specifically, its aldehyde group provides a reactive site for further functionalization, enabling the construction of diverse chemical libraries. This characteristic is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this molecule is its structural similarity to natural products that have demonstrated significant biological activity. For instance, several isoquinoline alkaloids have been isolated from plants and shown to possess antimicrobial and anti-inflammatory properties. By leveraging the structural motifs of these natural products, synthetic chemists have been able to design analogs with enhanced or modified biological activities. The compound 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl) serves as a key building block in this endeavor.

The synthesis of 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the construction of the tetrahydropyrido[1,2-a]isoquinoline core through cyclization reactions. Subsequent functionalization at the 3-position introduces the aldehyde group. The presence of the (1-methylethyl) substituent further refines the molecule's electronic and steric properties, making it an attractive candidate for further derivatization.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and potential applications of this compound. Molecular modeling studies suggest that 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl) can interact with biological targets through multiple binding modes. This flexibility is crucial for designing molecules that exhibit high affinity and selectivity. Such insights are derived from high-resolution crystal structures of protein-ligand complexes obtained through techniques like X-ray crystallography and cryo-electron microscopy (Cryo-EM).

In the context of drug discovery pipelines, 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl) has been utilized as a precursor in several promising programs. For example, researchers have explored its derivatives as kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The aldehyde functionality allows for easy conjugation with other pharmacophores, enhancing binding interactions with target proteins. Additionally, the tetrahydropyrido[1,2-a]isoquinoline core provides a rigid scaffold that maintains conformational integrity upon binding.

The versatility of this compound is further underscored by its application in material science. Beyond pharmaceuticals, isoquinoline derivatives are being investigated for their potential use in organic electronics such as light-emitting diodes (LEDs) and photovoltaic cells. The electron-deficient nature of the aldehyde group makes it suitable for forming charge-transfer complexes, which are essential components in these technologies. Thus, 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl) not only holds promise in medicine but also contributes to advancements in sustainable energy solutions.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while reducing environmental impact. Green chemistry principles are increasingly being integrated into drug development processes, emphasizing solvent efficiency and waste minimization. Additionally, exploring biocatalytic methods could offer sustainable alternatives to traditional chemical transformations involving this compound.

In conclusion, 3-Isoquinolinecarboxaldehyde, 1,2,3,4-tetrahydro-2-(1-methylethyl) (CAS no: 1986908-56-8) is a multifaceted molecule with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for synthesizing bioactive compounds and advanced materials alike. As our understanding of its properties continues to evolve, so too will its applications in addressing global challenges in health and technology.